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Compound of Interest

N-Benzyl-N-butylpropane-1, 3-
Compound Name:
diamine

cat. No.: B3158578

Technical Support Center: N-Benzyl-N-
butylpropane-1,3-diamine

Disclaimer: A specific Material Safety Data Sheet (MSDS) for N-Benzyl-N-butylpropane-1,3-
diamine is not readily available. The following information is extrapolated from structurally
similar compounds, including N-benzylpropane-1,3-diamine and other diamine derivatives. This
guide should be used for informational purposes only. Always conduct a thorough risk
assessment and consult with a qualified safety professional before handling this chemical.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with N-Benzyl-N-butylpropane-1,3-diamine?

Based on data for similar compounds, N-Benzyl-N-butylpropane-1,3-diamine is expected to
be corrosive and cause severe skin burns and eye damage.[1][2] It may also be harmful if
swallowed or inhaled, causing irritation to the respiratory tract.[3][4]

Q2: What personal protective equipment (PPE) should | wear when handling this compound?

Wear appropriate protective gloves, clothing, and eye/face protection.[2][5][6] Specifically,
chemical safety goggles or a face shield that meets OSHA's 29 CFR 1910.133 or European
Standard EN166 regulations are recommended.[5][7] A NIOSH/MSHA or European Standard
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EN 149 approved respirator should be used if exposure limits are exceeded or if irritation is
experienced.[3][5]

Q3: How should | properly store N-Benzyl-N-butylpropane-1,3-diamine?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[5][8] It
should be stored locked up and away from incompatible materials such as strong oxidizing
agents and strong acids.[5]

Q4: What are the known physical and chemical properties?

Since specific data for N-Benzyl-N-butylpropane-1,3-diamine is unavailable, the table below
summarizes data for the closely related compound, N-benzylpropane-1,3-diamine.

Property Value Source Compound

N-benzylpropane-1,3-
diamine[1][9]

Molecular Formula C10H16N2

N-benzylpropane-1,3-

Molar Mass 164.25 g/mol o
diamine[1][9]
o ) N-benzylpropane-1,3-
Appearance Colorless liquid or solid o
diamine[9]
N ) N-benzylpropane-1,3-
Boiling Point 102°C /1 mmHg o
diamine[9]
) ) N-benzylpropane-1,3-
Density 0.979 g/cm?3 (Predicted)

diamine[9]

Troubleshooting Guides
Handling Spills

Issue: | have spilled N-Benzyl-N-butylpropane-1,3-diamine in the lab. What should | do?

Solution:
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Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure the area is well-ventilated.[6][8]

Personal Protection: Before attempting cleanup, don appropriate PPE, including a respirator,
chemical-resistant gloves, and safety goggles.[8]

Containment: For liquid spills, use an inert absorbent material like sand, dry lime, or soda
ash to contain the spill.[3] Do not let the product enter drains.[6]

Cleanup: Carefully collect the absorbed material and place it into a suitable, closed container
for disposal.[3][5]

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of the waste in accordance with local, regional, and national hazardous
waste regulations.[5][6]
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Caption: Spill Response Workflow for N-Benzyl-N-butylpropane-1,3-diamine.

First Aid Measures

Issue: A researcher has been exposed to N-Benzyl-N-butylpropane-1,3-diamine. What are
the first aid procedures?
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Solution:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[5][6]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Seek immediate medical attention.[5][6] Wash contaminated clothing
before reuse.[5][6]

 Inhalation: Remove the person to fresh air and keep them at rest in a position comfortable
for breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.
Seek immediate medical attention.[3][5][6]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[5][6]

Experimental Protocols
General Handling Protocol

This protocol provides a general guideline for handling N-Benzyl-N-butylpropane-1,3-diamine
in a laboratory setting.

o Risk Assessment: Before starting any experiment, perform a comprehensive risk
assessment for the planned procedure.

o Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood.[5] Ensure that an eyewash station and safety shower are readily accessible.[5]

e Personal Protective Equipment (PPE): Wear the following PPE:

[¢]

Chemical-resistant gloves (inspect before use).[8]

[e]

Safety goggles or face shield.

o

Lab coat.
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o Closed-toe shoes.

Dispensing: When transferring the chemical, do so carefully to avoid splashing or creating
aerosols. Use non-sparking tools.[2]

Heating: If heating is required, avoid excess heat.[5]

Waste Disposal: Dispose of all waste containing the chemical in a designated hazardous
waste container.

Hygiene: Wash hands thoroughly after handling.[5][7] Do not eat, drink, or smoke in the
laboratory.
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Caption: General Handling Workflow for Diamine Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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